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Compound of Interest

Compound Name:
Benzoic acid, 2,3,5-triiodo-,

sodium salt

Cat. No.: B100196 Get Quote

Technical Support Center: Benzoic acid, 2,3,5-
triiodo-, sodium salt (TIBA)
Welcome to the technical support center for "Benzoic acid, 2,3,5-triiodo-, sodium salt,"
commonly known as TIBA. This guide is designed for researchers, scientists, and drug

development professionals to provide troubleshooting advice and frequently asked questions

(FAQs) to help minimize phytotoxicity during experiments.

Frequently Asked Questions (FAQs)
Q1: What is "Benzoic acid, 2,3,5-triiodo-, sodium salt" (TIBA) and what is its primary

mechanism of action in plants?

A1: Benzoic acid, 2,3,5-triiodo-, sodium salt (TIBA) is a plant growth regulator that acts as a

polar auxin transport inhibitor.[1][2][3] Auxin is a critical plant hormone that regulates numerous

developmental processes, including cell elongation, root formation, and apical dominance.[4]

TIBA interferes with the directional flow of auxin between cells, primarily by affecting the

function of PIN-FORMED (PIN) proteins, which are essential auxin efflux carriers.[1][5][6] This

disruption of auxin gradients leads to various morphological changes in the plant.

Q2: What are the common symptoms of TIBA-induced phytotoxicity?
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A2: Phytotoxicity symptoms from TIBA application can manifest in several ways, depending on

the concentration used, the plant species, and environmental conditions. Common symptoms

include:

Leaf Abnormalities: Leaf curling, cupping, distortion, yellowing (chlorosis), and burning or

necrosis at the tips and margins.[5][6][7]

Growth Stunting: Reduced overall plant size and smaller leaves.[5][6]

Abnormal Growth: Distorted growth of new shoots and leaves.[7]

Defoliation: At high concentrations, TIBA can act as a defoliant.

Q3: How can I differentiate TIBA phytotoxicity from symptoms of disease or nutrient deficiency?

A3: Differentiating TIBA phytotoxicity from other plant health issues can be achieved by

observing the pattern and timing of symptom appearance.

Rapid Onset: Phytotoxicity symptoms often appear relatively quickly and uniformly over the

treated areas, typically within a few days of application.[3]

No Spread: Unlike diseases, phytotoxicity symptoms will not spread from one plant to

another. The damage is confined to the plants that were treated.

New Growth is Healthy: Often, new growth that emerges after the application will appear

healthy and normal, while the older, treated leaves will retain the damage.[7]

Spray Patterns: If a foliar spray was used, the damage pattern might match the application

pattern, with plants closer to the sprayer potentially showing more severe symptoms.[7]

Q4: Is it possible to reverse the symptoms of TIBA phytotoxicity?

A4: While severe damage is often irreversible, plants may recover from minor phytotoxicity.[4]

New, healthy growth can eventually cover the damaged areas.[7][8] To aid recovery, you can:

Rinse Foliage: If phytotoxicity is observed shortly after a foliar application, gently rinsing the

leaves with water may help remove unabsorbed TIBA.
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Prune Damaged Tissue: Removing the most severely affected leaves can help the plant

redirect energy to new growth.[9]

Provide Optimal Growing Conditions: Ensure the plant has adequate water and nutrients to

support recovery. Avoid any additional stress, such as extreme temperatures or drought.[5]

[10]
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Problem Potential Cause Recommended Solution

Severe leaf burn and necrosis

after application.

TIBA concentration is too high

for the specific plant species or

cultivar.

Immediately rinse the foliage

with water if the application

was recent. For future

experiments, perform a dose-

response test on a small batch

of plants to determine the

optimal, non-toxic

concentration. Start with a

much lower concentration and

gradually increase it.

Plants are stunted and new

growth is distorted.

Systemic phytotoxic effects

from a high concentration of

TIBA.

Provide supportive care,

including optimal watering and

nutrition, to encourage new,

healthy growth. Prune away

the most severely distorted

parts to allow the plant to

refocus its energy. Note the

concentration used and

significantly reduce it in

subsequent experiments.

Inconsistent results across

different experiments.

Variability in application

technique, environmental

conditions, or plant health.

Standardize your experimental

protocol. Apply TIBA at the

same time of day, under similar

temperature and humidity

conditions.[7] Ensure all plants

are healthy and not under

stress (e.g., drought) before

application.[7]

TIBA solution precipitated or

appeared cloudy.

Improper dissolution of TIBA.

The free acid form is poorly

soluble in water.

Ensure you are using the

sodium salt form of TIBA for

better water solubility.[1] If

using the acid form, dissolve it

in a small amount of ethanol,

1N NaOH, or 1N KOH before
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diluting with distilled water to

the final volume.[2][11]

No observable effect from

TIBA application.

The concentration is too low,

or the application method is

ineffective.

Increase the concentration

incrementally in your next

experiment. Ensure thorough

coverage if using a foliar spray.

For targeted effects, consider a

lanolin paste application

directly to the area of interest.

Data Presentation: Recommended TIBA
Concentrations
The optimal concentration of TIBA is highly dependent on the plant species and the desired

physiological effect. High concentrations tend to be phytotoxic, while lower concentrations can

be used to regulate growth. The following table summarizes concentrations reported in various

studies. A pilot study is always recommended to determine the optimal concentration for your

specific experimental conditions.
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Plant Species Application Method
Concentration

Range
Observed Effect

Soybean Foliar Spray 100-200 mg/kg (ppm)

Thicken stalks,

prevent lodging,

promote flowering.[9]

[12]

Peanut Foliar Spray 200 mg/kg (ppm)
Improve fruit quality.

[2][12]

Potato Foliar Spray 100 mg/kg (ppm)
Increase tuber yield.

[2][12]

Apple Trees Foliar Spray 25-50 mg/kg (ppm)

Induce flower bud

formation, improve

side branch angle.[12]

Apple Trees Foliar Spray 300-450 mg/kg (ppm)
Promote defoliation

and fruit coloring.[12]

Arabidopsis thaliana Growth Medium 3 mg/L (approx. 6 µM)
Significantly inhibited

root elongation.[1]

Chickpea Seed Soaking 15-35 ppm
Increased number of

branches and pods.[7]

Cannabis sativa
Tissue Culture

Medium
0.5-2.5 mg/L

Increased shoot

multiplication rate

(though malformations

were noted).[13]

Experimental Protocols
Protocol 1: Preparation of a TIBA Stock Solution
This protocol describes how to prepare a 10 mM stock solution of TIBA (free acid form, M.W.

499.81 g/mol ).

Materials:
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Benzoic acid, 2,3,5-triiodo- (TIBA)

1N Sodium Hydroxide (NaOH)

Ethanol (95%)

Distilled, deionized water

Magnetic stirrer and stir bar

Volumetric flask (e.g., 100 mL)

Amber storage bottle

Methodology:

Weigh out 499.8 mg of TIBA powder.

Transfer the powder to a clean beaker.

Add a small volume (e.g., 1-2 mL) of 95% ethanol or 1N NaOH to dissolve the TIBA powder.

[2][11] Stir gently until the powder is completely dissolved.

Quantitatively transfer the dissolved TIBA solution to a 100 mL volumetric flask.

Slowly add distilled water to the flask while stirring, bringing the final volume to 100 mL.

Transfer the solution to a labeled amber bottle to protect it from light.

Store the stock solution at 4°C for short-term use or at -20°C for long-term storage.

Protocol 2: Foliar Spray Application of TIBA
This protocol provides a general method for applying TIBA as a foliar spray in a controlled

research setting.

Materials:

TIBA stock solution
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Distilled water

Surfactant (e.g., Tween-20)

Fine-mist spray bottle

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Methodology:

Prepare the Working Solution: Dilute the TIBA stock solution with distilled water to the

desired final concentration. For example, to make 100 mL of a 100 µM solution from a 10

mM stock, add 1 mL of the stock solution to 99 mL of distilled water.

Add Surfactant: Add a drop of a surfactant like Tween-20 (to a final concentration of ~0.01-

0.05%) to the working solution. This helps the solution adhere to and spread evenly across

the leaf surface.

Application:

Conduct applications in a well-ventilated area or a fume hood.

Spray the solution onto the plant foliage until runoff is just about to occur, ensuring even

coverage of both the upper and lower leaf surfaces.

Include a control group of plants that are sprayed with the same solution but without TIBA

(i.e., water and surfactant only).

Post-Application Care:

Allow the plants to dry completely before moving them back to their primary growth

environment.

Avoid applying under conditions of high heat or intense light to minimize stress and reduce

the risk of phytotoxicity.[7] Early morning or late evening is often the best time for

application.[10]

Observe the plants daily for any signs of phytotoxicity.
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Protocol 3: Lanolin Paste Application for Targeted
Delivery
This method is useful for applying TIBA to a specific part of the plant, such as a stem segment

or bud, to study localized effects on auxin transport.

Materials:

TIBA powder or a concentrated stock solution

Anhydrous lanolin

Small beaker or microcentrifuge tube

Water bath or heat block

Small spatula or applicator

Methodology:

Prepare the Paste:

Gently melt the anhydrous lanolin in a beaker using a water bath until it is liquified.

If using a stock solution, evaporate the solvent from a known amount of TIBA stock to

obtain a residue. Add the melted lanolin to this residue.

If using powder, directly mix the pre-weighed TIBA powder into the melted lanolin.

Stir thoroughly to ensure a homogenous mixture. A common concentration is 0.5% to 1%

TIBA by weight.

Application:

Allow the lanolin paste to cool slightly until it is viscous but still spreadable.

Using a small spatula or similar tool, apply a small, uniform ring or patch of the TIBA-

lanolin paste to the target area on the plant (e.g., around a stem).
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Prepare a control group using lanolin paste without TIBA.

Observation: Monitor the plants for the desired physiological effects and any signs of

localized phytotoxicity, such as tissue necrosis at the application site.

Visualizations
Caption: Mechanism of TIBA as a polar auxin transport inhibitor.

Caption: General experimental workflow for TIBA application.

Caption: Troubleshooting logic for observed phytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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